2-ethyl-1-[3-(trifluoromethyl)phenyl]-4(1H)-quinazolinone

• Molecular Formula: C17H13F3N2O
• Molecular Weight: 318.29 g/mol
• IUPAC Name: 2-ethyl-1-[3-(trifluoromethyl)phenyl]quinazolin-4-one
• InChI: InChI=1S/C17H13F3N2O/c1-2-15-21-16(23)13-8-3-4-9-14(13)22(15)12-7-5-6-11(10-12)17(18,19)20/h3-10H,2H2,1H3
• InChI Key: NBMSMCRUIFNZQC-UHFFFAOYSA-N
• SMILES: CCC1=NC(=O)C2=CC=CC=C2N1C3=CC=CC(=C3)C(F)(F)F

Description

2-ethyl-1-[3-(trifluoromethyl)phenyl]-4(1H)-quinazolinone, also known as EFQ or E-52862, is a synthetic compound that belongs to the class of quinazolinone derivatives. It has been extensively studied for its potential use in various scientific research applications, including its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments.

Mechanism of Action

The exact mechanism of action of 2-ethyl-1-[3-(trifluoromethyl)phenyl]-4(1H)-quinazolinone is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in the growth and proliferation of cancer cells. 2-ethyl-1-[3-(trifluoromethyl)phenyl]-4(1H)-quinazolinone has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair, leading to the death of cancer cells.
Biochemical and Physiological Effects:
2-ethyl-1-[3-(trifluoromethyl)phenyl]-4(1H)-quinazolinone has been shown to have a number of biochemical and physiological effects in vitro and in vivo. In addition to its ability to inhibit the growth of cancer cells, 2-ethyl-1-[3-(trifluoromethyl)phenyl]-4(1H)-quinazolinone has also been shown to have anti-inflammatory and analgesic effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the immune response.

Advantages and Limitations for Lab Experiments

2-ethyl-1-[3-(trifluoromethyl)phenyl]-4(1H)-quinazolinone has a number of advantages for laboratory experiments. It is easy to synthesize and purify, making it readily available for use in research. It is also relatively stable and has a long shelf life, making it a convenient compound for long-term experiments. However, 2-ethyl-1-[3-(trifluoromethyl)phenyl]-4(1H)-quinazolinone also has some limitations. It is a relatively new compound, and its exact mechanism of action is not fully understood. It also has limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are a number of future directions for research on 2-ethyl-1-[3-(trifluoromethyl)phenyl]-4(1H)-quinazolinone. One area of research is the development of more potent and selective inhibitors of topoisomerase II, which could lead to more effective cancer treatments. Another area of research is the development of new analogs of 2-ethyl-1-[3-(trifluoromethyl)phenyl]-4(1H)-quinazolinone with improved solubility and pharmacokinetic properties. Additionally, 2-ethyl-1-[3-(trifluoromethyl)phenyl]-4(1H)-quinazolinone could be studied for its potential use in other areas of research, such as inflammation and pain. Overall, 2-ethyl-1-[3-(trifluoromethyl)phenyl]-4(1H)-quinazolinone is a promising compound with a wide range of potential applications in scientific research.

Synthesis Methods

The synthesis of 2-ethyl-1-[3-(trifluoromethyl)phenyl]-4(1H)-quinazolinone involves the reaction of 2-ethyl-4-(3-trifluoromethylphenyl)quinazoline with acetic anhydride in the presence of a catalyst. The resulting product is then purified using various chromatographic techniques to obtain pure 2-ethyl-1-[3-(trifluoromethyl)phenyl]-4(1H)-quinazolinone.

Scientific Research Applications

2-ethyl-1-[3-(trifluoromethyl)phenyl]-4(1H)-quinazolinone has been studied extensively for its potential use in various scientific research applications. One of the most promising areas of research is its potential as a therapeutic agent for the treatment of various types of cancer. 2-ethyl-1-[3-(trifluoromethyl)phenyl]-4(1H)-quinazolinone has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further development as a cancer treatment.